Cas no 2159532-95-1 (3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2159532-95-1
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6082322
• PubChem ID: 165630092
• Update Time: 2025-05-20

3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1945605
• 2159532-95-1

• Inchi： 1S/C10H11F4N/c1-10(15,9(13)14)5-6-2-3-7(11)4-8(6)12/h2-4,9H,5,15H2,1H3
• InChI Key： OLFSPYVJZHSRDY-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC(=CC=1F)F)N)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine

3-(2,4-Difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine: A Comprehensive Overview

The compound 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2159532-95-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique combination of fluorinated aromatic and aliphatic groups, making it a subject of interest in both academic and industrial research. The molecule's structure is characterized by a central amine group attached to a fluorinated methyl group and a difluorophenyl ring, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of multiple fluorine atoms in 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine suggests that it may exhibit similar advantages. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, fluorine substitution has been shown to improve the binding affinity of certain drugs to their target proteins, making this compound a valuable candidate for further investigation.

The synthesis of 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. The process typically begins with the preparation of intermediates such as 2,4-difluorophenyl derivatives, which are then subjected to reaction conditions that facilitate the formation of the amine group. The use of palladium catalysts in certain steps has been reported to improve reaction efficiency and yield high-purity products. These synthetic methods are not only scalable but also environmentally friendly, aligning with current trends toward sustainable chemical manufacturing.

In terms of applications, 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine has shown promise in several areas. In the pharmaceutical industry, it serves as an intermediate for producing complex molecules with potential therapeutic benefits. For example, its role in the synthesis of kinase inhibitors has been extensively studied due to its ability to modulate enzyme activity effectively. Additionally, this compound is being explored for its potential in agrochemicals, where it may act as a precursor for herbicides or fungicides with improved efficacy and reduced environmental impact.

From a structural perspective, the molecule's fluorinated groups contribute significantly to its stability and reactivity. The 2,4-difluorophenyl ring introduces electronic effects that enhance the molecule's ability to participate in various chemical transformations. Furthermore, the presence of two fluorine atoms on the methyl group adjacent to the amine group creates steric hindrance that can influence reaction pathways during synthesis or biological interactions in vivo. These structural features make 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine a versatile building block for diverse chemical entities.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of 3-(2,4-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine with greater accuracy. Molecular modeling studies have revealed insights into its solubility profiles and partition coefficients (logP), which are critical parameters for determining its suitability as a drug candidate or industrial chemical. These findings underscore the importance of integrating experimental and computational approaches to fully understand this compound's behavior under different conditions.

In conclusion,3-( ) is an intriguing compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses,3-( ) is poised to play an increasingly important role in advancing modern chemistry.